Cas no 133070-64-1 (3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride)

• Product Name: 3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
• CAS No: 133070-64-1
• MF: C₁₁H₁₅Cl₂N₃S
• MW: 292.227898836136
• CID: 1084206
• PubChem ID: 19834477
• Update Time: 2025-04-20

3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
• 3-(1-Piperazinyl)-1,2-benzothiazole dihydrochloride
• SCHEMBL9208072
• DB-356544
• 3-piperazin-1-yl-1,2-benzothiazole;dihydrochloride
• 133070-64-1
• 3-(1-piperazinyl)-1,2-benzisothiazole dihydrochloride
• LFBBAHDQZOKLSJ-UHFFFAOYSA-N

• Inchi： 1S/C11H13N3S.2ClH/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14;;/h1-4,12H,5-8H2;2*1H
• InChI Key： LFBBAHDQZOKLSJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2C(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 291.0363741g/mol
• Monoisotopic Mass: 291.0363741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų